1,3-Propanediol 1,3-Propanediol Propane-1,3-diol is the simplest member of the class of propane-1,3-diols, consisting of propane in which one hydrogen from each methyl group is substituted by a hydroxy group. A colourless, viscous, water-miscible liquid with a high (210℃) boiling point, it is used in the synthesis of certain polymers and as a solvent and antifreeze. It has a role as a protic solvent and a metabolite.
Brand Name: Vulcanchem
CAS No.: 504-63-2
VCID: VC0051772
InChI: InChI=1S/C3H8O2/c4-2-1-3-5/h4-5H,1-3H2
SMILES: C(CO)CO
Molecular Formula: C3H8O2
Molecular Weight: 76.09 g/mol

1,3-Propanediol

CAS No.: 504-63-2

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VCID: VC0051772

Molecular Formula: C3H8O2

Molecular Weight: 76.09 g/mol

1,3-Propanediol - 504-63-2

CAS No. 504-63-2
Product Name 1,3-Propanediol
Molecular Formula C3H8O2
Molecular Weight 76.09 g/mol
IUPAC Name propane-1,3-diol
Standard InChI InChI=1S/C3H8O2/c4-2-1-3-5/h4-5H,1-3H2
Standard InChIKey YPFDHNVEDLHUCE-UHFFFAOYSA-N
SMILES C(CO)CO
Canonical SMILES C(CO)CO
Boiling Point 214.4 °C
210-212 °C
Colorform Colorless to pale yellow, very viscid liquid
Density 1.0597 at 20 °C/4 °C
Flash Point Flash Point: 174 °F/ 345 °C /closed cup/
Melting Point -26.7 °C
Physical Description Liquid; OtherSolid, Liquid
Description Propane-1,3-diol is the simplest member of the class of propane-1,3-diols, consisting of propane in which one hydrogen from each methyl group is substituted by a hydroxy group. A colourless, viscous, water-miscible liquid with a high (210℃) boiling point, it is used in the synthesis of certain polymers and as a solvent and antifreeze. It has a role as a protic solvent and a metabolite.
Shelf Life Chemical stability: Stable under recommended storage conditions.
Solubility In water, 1.0X10+6 mg/L at 25 °C (est)
Miscible with water
Very soluble in ethyl ether; slightly soluble in benzene
Miscible with alcohol
Synonyms 1,3-Dihydroxypropan; 1,3-Propylene Glycol; 1,3-Propylenediol; 2-Deoxyglycerol; Bio-PDO; NSC 65426; PG; Susterra; Trimethylene Glycol; Zemea; Zemea Propanediol; β-Propylene Glycol; ω-Propanediol
Vapor Pressure 0.04 mmHg
0.0441 mm Hg at 25 °C
PubChem Compound 10442
Last Modified Nov 11 2021
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